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Compound of Interest

Compound Name: Behenyl oleate

Cat. No.: B591227

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cosmetic and pharmaceutical formulations, the selection of emollients is
a critical determinant of a product's sensory profile, stability, and efficacy. Among the vast array
of available esters, behenyl oleate and behenyl behenate are two long-chain esters that offer
distinct properties. This guide provides an objective comparison of their performance in
cosmetic formulations, supported by available physicochemical data and established
experimental methodologies, to aid researchers and formulators in making informed ingredient
choices.

Physicochemical Properties: A Tale of Two Esters

Behenyl oleate is the ester of behenyl alcohol and the unsaturated oleic acid, resulting in a
molecule with a lower melting point, rendering it a liquid at room temperature. In contrast,
behenyl behenate is the ester of behenyl alcohol and the saturated behenic acid, which imparts
a solid, waxy character. These fundamental structural differences are the primary drivers of
their divergent performance characteristics in formulations.
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Property Behenyl Oleate Behenyl Behenate References
INCI Name Behenyl Oleate Behenyl Behenate
CAS Number 127566-70-5 17671-27-1
Molecular Formula C40H7802 C44H8802
Molecular Weight 591.05 g/mol 649.17 g/mol
Appearance Liquid White to yeIIowish,
hard granules/solid
Not applicable (Liquid
Melting Point at roorr): temper(atjre) 70-75°C
Boiling Point 621.7 °C (Predicted) 627.1 °C (Predicted)
Density ~0.862 g/cm?3 ~0.856 g/cm3
Solubility Insoluble in water Insoluble in water

Performance in Cosmetic Formulations: A

Comparative Analysis

The distinct physical states of behenyl oleate and behenyl behenate at ambient temperatures

translate into different functional roles within a cosmetic formulation.
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Performance Behenyl Oleate
Behenyl Behenate References

Parameter (Inferred)
Spreadability High Low to Medium

Light, non-greasy, Rich, waxy,
Feel on Skin J ) J Y ) y

good slip substantive
Occlusivity Moderate High

Viscosity Modification

Low (can reduce

viscosity of oil phase)

High (thickening
agent, structuring

agent)

Forms a thin, non-

Forms a more

Film Forming o substantive, protective
occlusive film ]
film
Daily wear lotions, Night creams, barrier
Application serums, facial oils, creams, lip balms,

makeup removers

stick formulations

Experimental Protocols for Performance Evaluation

To quantitatively assess the performance of emollients like behenyl oleate and behenyl

behenate, standardized experimental protocols are employed.

Spreadability Testing

Methodology: The spreadability of an emollient can be determined by measuring the diameter

of a known volume of the substance on a solid substrate over time. A common method involves

applying a precise amount of the emollient onto a synthetic skin substrate (e.g., Vitrelle®) and

measuring the area of spread at fixed time intervals.

Logical Relationship: The lower viscosity and liquid nature of behenyl oleate would logically

lead to a larger and faster spread compared to the solid, waxy behenyl behenate, which would

require melting to spread significantly.

 To cite this document: BenchChem. [A Comparative Guide to Behenyl Oleate and Behenyl
Behenate in Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
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comparison-in-cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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